Cas no 2081-12-1 (Zirconium(IV) tert-butoxide)

• Product Name: Zirconium(IV) tert-butoxide
• CAS No: 2081-12-1
• MF: C₁₆H₄₀O₄Zr
• MW: 387.710405349731
• MDL: MFCD00075085
• CID: 84111
• PubChem ID: 329766792
• Update Time: 2025-04-18

Zirconium(IV) tert-butoxide Chemical and Physical Properties

Names and Identifiers

• Zirconium(IV) tert-butoxide
• ZIRCONIUM t-BUTOXIDE
• Zirconium(IV) t-Butoxide
• Tetra-tert-butoxyzirconium
• Tetra-tert-butoxyzirconium,Tetra-tert-butyl zirconate,ZTB
• TETRA-TERT-BUTYL ZIRCONATE
• Zirconium tert-butanolate
• ZIRCONIUM TERT-BUTOXIDE
• zirconium tetrabutoxide
• ZIRCONIUM TETRA-T-BUTOXIDE
• ZIRKON(IV)-TERT-BUTOXID
• ZIRKONIUM(IV) TERT-BUTOXIDE
• Zr(tert-butoxide)4
• ZTB
• Tetrakis(tert-butanolato)zirconium
• Tetrakis(tert-butoxy)zirconium
• Zirconium tetra-tert-butoxide
• Zirconium tetrakis(tert-butoxide)
• Zirconium(4+) tert-butoxide
• Zirconium(IV) tert-butanolate
• tert-Butanol zirconium(4+) salt
• SCHEMBL108395
• Zirconium(IV) tert-butoxide, packaged for use in deposition systems
• Zirconium(IV) tert-butoxide, electronic grade, 99.999% trace metals basis
• Zirconium(IV)t-butoxide
• 2-methylpropan-2-ol;zirconium
• Zirconium(IV) t-butoxide (99.99%-Zr)
• MFCD00075085
• CS-0111459
• F87227
• 2081-12-1
• 2-Propanol, 2-methyl-, zirconium(4+) salt (9CI)

• MDL： MFCD00075085
• Inchi： 1S/4C4H10O.Zr/c4*1-4(2,3)5;/h4*5H,1-3H3;
• InChI Key： WRMYASGYMABHCC-UHFFFAOYSA-N
• SMILES： [Zr].OC(C)(C)C.OC(C)(C)C.OC(C)(C)C.OC(C)(C)C

Computed Properties

• Exact Mass: 382.16600
• Monoisotopic Mass: 386.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2

Experimental Properties

• Color/Form: Yellow liquid with a smell similar to alcohol
• Density: 0.985 g/mL at 25 °C(lit.)
• Melting Point: 3°C
• Boiling Point: 81 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Refractive Index: n20/D 1.424(lit.)
• Water Partition Coefficient: Decomposes in water.
• PSA: 36.92000
• LogP: 5.06320
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: Not available

Zirconium(IV) tert-butoxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Safety Term：3
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)